Cas no 475041-04-4 (1-(4-Fluoro-benzenesulfonyl)-piperidine-2-carboxylic acid)

• Product name: 1-(4-Fluoro-benzenesulfonyl)-piperidine-2-carboxylic acid
• CAS No: 475041-04-4
• MF: C₁₂H₁₄NO₄FS
• MW: 287.307
• CID: 3077878
• PubChem ID: 3149457

1-(4-Fluoro-benzenesulfonyl)-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzenesulfonyl)-piperidine-2-carboxylic acid
• 1-((4-Fluorophenyl)sulfonyl)piperidine-2-carboxylic acid
• AKOS016043150
• CCG-126050
• Oprea1_745657
• 1-((4-Fluorophenyl)sulfonyl)piperidine-2-carboxylicacid
• SCHEMBL15648472
• 1-[(4-fluorophenyl)sulfonyl]piperidine-2-carboxylic acid
• 475041-04-4
• 1-(4-fluorobenzenesulfonyl)piperidine-2-carboxylic acid
• 1-(4-fluorophenyl)sulfonylpiperidine-2-carboxylic acid
• EU-0089168
• STK266608
• AKOS000128916

• MDL： MFCD02656007
• Inchi： InChI=1S/C12H14FNO4S/c13-9-4-6-10(7-5-9)19(17,18)14-8-2-1-3-11(14)12(15)16/h4-7,11H,1-3,8H2,(H,15,16)
• InChI Key： OEWGZEWXAWCRCL-UHFFFAOYSA-N
• SMILES： C1CCN(C(C1)C(=O)O)S(=O)(=O)C2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 287.06275726Da
• Monoisotopic Mass: 287.06275726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 1.6

1-(4-Fluoro-benzenesulfonyl)-piperidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides